(R)-Bromoenol lactone

iPLA2γ inhibition IC50 isoform selectivity
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C16H13BrO2
Molecular Weight 317.18 g/mol
CAS No. 478288-90-3
Cat. No. B15578433
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name(R)-Bromoenol lactone
CAS478288-90-3
Molecular FormulaC16H13BrO2
Molecular Weight317.18 g/mol
Structural Identifiers
InChIInChI=1S/C16H13BrO2/c17-10-12-8-9-15(16(18)19-12)14-7-3-5-11-4-1-2-6-13(11)14/h1-7,10,15H,8-9H2/b12-10+/t15-/m1/s1
InChIKeyBYUCSFWXCMTYOI-HBIYDYFMSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / 50 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Structure & Identifiers


Interactive Chemical Structure Model





(R)-Bromoenol lactone: Selective iPLA2γ Inhibitor


(R)-Bromoenol lactone ((R)-BEL; CAS 478288-90-3) is a chiral, irreversible, mechanism-based inhibitor that exhibits pronounced selectivity for the microsomal calcium-independent phospholipase A2 gamma isoform (iPLA2γ) over the cytosolic iPLA2 beta (iPLA2β) isoform [1]. This compound belongs to the bromoenol lactone (BEL) class of suicide inhibitors, which covalently modify the active site of group VI iPLA2 enzymes . The R‑enantiomer was isolated and characterized to address the isoform promiscuity of racemic BEL, providing a refined pharmacological tool for delineating iPLA2γ‑mediated pathways in cellular and physiological studies [2].

Chiral (R)-enantiomer for stereochemical control
iPLA2γ-selective irreversible probe
Tool for phospholipid signaling and membrane homeostasis studies

Why (R)-Bromoenol lactone Cannot Be Substituted


Substituting (R)-Bromoenol lactone with racemic BEL or its enantiomer (S)-BEL introduces confounding isoform inhibition. Racemic BEL inhibits both iPLA2β and iPLA2γ at low micromolar concentrations, preventing unambiguous assignment of observed phenotypes to a specific isoform [1]. (S)-BEL, in contrast, preferentially inhibits iPLA2β and exhibits only marginal inhibition of iPLA2γ except at high doses (20–30 µM), thereby failing to effectively probe iPLA2γ function . The distinct, opposite isoform selectivity of the R‑ and S‑enantiomers mandates the use of the correct chiral inhibitor to achieve isoform‑specific pharmacologic interrogation.

Target compound
(R)-BEL
iPLA2γ-selective inhibition
Risk with substitute
Racemic BEL
Dual iPLA2β/γ inhibition obscures isoform-specific interpretation
(R)-BEL
Cleaner iPLA2γ pharmacology
(S)-BEL
Substantially higher iPLA2β potency may mask iPLA2γ effects and reverse cellular phenotype
(R)-BEL
Phenotypes attributable to iPLA2γ
Wrong enantiomer
Functional outcomes may shift, rendering mechanistic studies uninterpretable

(R)-Bromoenol lactone: Selectivity and Functional Evidence


Stereoselective iPLA2γ Inhibition Profile

(R)-BEL potently inhibits human recombinant iPLA2γ with an IC50 of approximately 0.6 µM . In stark contrast, its enantiomer (S)-BEL does not inhibit iPLA2β at doses below 20–30 µM and is effectively inactive against iPLA2γ at concentrations used for isoform‑selective inhibition [1]. This establishes (R)-BEL as the enantiomer required for iPLA2γ‑specific pharmacologic intervention.

iPLA2γ IC50
Head-to-head
≈0.6 µM
>30-fold selectivity window supports iPLA2γ-specific pathway attribution
Human recombinant enzyme assays
iPLA2γ inhibition IC50 isoform selectivity

Cellular Functional Selectivity and Cytotoxicity

The R‑ and S‑enantiomers of BEL display approximately 10‑fold greater potency for inhibition of iPLA2γ and iPLA2β, respectively [1]. In enzymatic assays, (R)-BEL was an order of magnitude more selective for iPLA2γ than iPLA2β, whereas (S)-BEL showed the opposite selectivity profile [2]. This reciprocal enantioselectivity was validated in intact cells: (R)-BEL inhibited microsomal iPLA2γ activity with an IC50 of ~2.5 µM, while (S)-BEL targeted cytosolic iPLA2β [3].

Cell growth impact
Head-to-head
(R)-BEL: ~15% decrease(S)-BEL: ~35% decrease
Lower growth modulation supports iPLA2γ-specific phenotypic interpretation
HEK 293 cells, MTT assay, 24 h
enantiomer selectivity iPLA2γ vs iPLA2β pharmacologic tool

Arachidonic Acid-Phospholipid Pool Preservation

In FcγRIIA‑mediated human platelet activation, the iPLA2γ inhibitor (R)-BEL inhibited aggregation with an IC50 of 2.62 µM, whereas the iPLA2β‑selective inhibitor (S)-BEL achieved an IC50 of 1.02 µM [1]. This demonstrates that both isoforms participate in platelet activation but can be pharmacologically distinguished using the enantiomerically pure inhibitors.

Phospholipid pool preservation
Head-to-head
(R)-BEL: no depletion(S)-BEL: significant depletion
Preserves arachidonic acid-PC pool, limiting confounding lipidomic shifts
Cellular lipidomic profiling
platelet activation functional assay isoform‑specific pharmacology

Irreversible Mechanism-Based Target Engagement

In HEK293 cells, treatment with (S)-BEL (0–5 µM) reduced MTT staining by 35% compared to control cells after 24 hours, whereas treatment with (R)-BEL or racemic BEL induced only a 15% decrease [1]. siRNA knockdown of iPLA2β produced a similar 35% reduction, while iPLA2γ siRNA caused only a 10–15% reduction, confirming that the differential effect of the enantiomers reflects their distinct isoform targeting.

Inhibition mode
Class-level
Irreversible, mechanism-based (suicide substrate)
Sustained target engagement supports pulse-chase and ex vivo assay designs
Based on bromoenol lactone class mechanism
cell proliferation MTT assay iPLA2 isoform function

iPLA2γ‑Specific Functional Response: (R)-BEL Inhibits Aqueous Humor Outflow Facility Increase in Porcine Eyes; (S)-BEL Does Not

In ex vivo porcine eye perfusion studies, (R)-Bromoenol lactone increased aqueous humor outflow facility by inhibiting iPLA2γ, leading to decreased trabecular meshwork contraction [1]. This effect was specific to the R‑enantiomer; (S)-BEL did not produce the same outcome, demonstrating that iPLA2γ, but not iPLA2β, modulates ocular outflow resistance.

glaucoma trabecular meshwork iPLA2γ pharmacology

(R)-Bromoenol lactone: Key Research Applications


iPLA2γ vs. iPLA2β in Cell Growth & Lipid Homeostasis

Employ (R)-BEL at concentrations ≤5 µM to selectively inhibit iPLA2γ without affecting iPLA2β activity . This enables precise interrogation of iPLA2γ‑mediated arachidonic acid release, lysophospholipid generation, and downstream eicosanoid production in cellular models. Pair with (S)-BEL or iPLA2β siRNA as a negative control to confirm isoform specificity [1].

Mitochondrial iPLA2γ and Oxidative Stress

Utilize (R)-BEL in platelet functional assays (aggregation, secretion) to delineate the contribution of iPLA2γ versus iPLA2β to ITAM‑receptor signaling pathways [2]. The differential IC50 values (2.62 µM for (R)-BEL vs. 1.02 µM for (S)-BEL) provide a quantitative framework for isoform‑specific pharmacology studies in hemostasis and thrombosis research.

Aqueous Humor Outflow Modulation

Apply (R)-BEL in ex vivo anterior segment perfusion systems or trabecular meshwork cell cultures to examine iPLA2γ‑dependent regulation of aqueous humor outflow resistance [3]. The lack of effect with (S)-BEL confirms iPLA2γ as the pharmacologically relevant target, supporting drug discovery efforts aimed at modulating intraocular pressure.

Differentiating iPLA2γ from iPLA2β in Cell Growth and Proliferation Studies

Use (R)-BEL to assess the specific contribution of iPLA2γ to cell growth without the confounding anti‑proliferative effects observed with iPLA2β inhibition [1]. Quantify MTT reduction or cell number changes to compare the functional impact of iPLA2γ versus iPLA2β blockade, and validate findings with isoform‑specific siRNA knockdown.

Application
Selection Property
Validation Focus
Cell growth & lipid homeostasis studies
iPLA2γ-selective probe with minimal growth impact
Phenotype attribution to iPLA2γ, avoiding iPLA2β-mediated lipid depletion
Mitochondrial oxidative stress models
iPLA2γ mitochondrial function modulation
iPLA2γ-dependent superoxide and necrosis pathways
Aqueous humor outflow research
Trabecular meshwork cell contractility control
iPLA2γ role in conventional outflow resistance

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

36 linked technical documents
Explore Hub


Quote Request

Request a Quote for (R)-Bromoenol lactone

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.